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Compound of Interest

Compound Name: TS-021

Cat. No.: B15574512 Get Quote

Product Identifier: TS-021 Chemical Name: (2S,4S)-4-fluoro-1-((1-hydroxy-2-methylpropan-2-

yl)glycyl)pyrrolidine-2-carbonitrile benzenesulfonate CAS Number: 667865-69-2

Important Notice: A comprehensive Safety Data Sheet (SDS) with specific disposal instructions

for TS-021 is not publicly available. The following procedures are based on general best

practices for the handling and disposal of potent, research-grade pharmaceutical compounds.

Researchers, scientists, and drug development professionals must consult their institution's

Environmental Health and Safety (EHS) department for guidance tailored to their specific

location and regulations. Before proceeding with any handling or disposal, it is highly

recommended to request a detailed SDS from the supplier.

Summary of Handling and Personal Protective
Equipment
For a compound like TS-021, which is a potent dipeptidyl peptidase 4 (DPP-4) inhibitor,

stringent safety measures should be in place to minimize exposure.[1][2] The following table

summarizes the recommended personal protective equipment (PPE) and handling precautions.
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Category Recommendation Rationale

Engineering Controls
Handle in a certified chemical

fume hood.

To prevent inhalation of any

dusts or aerosols.

Eye Protection
Wear chemical safety goggles

or a face shield.

To protect eyes from splashes

or airborne particles.

Hand Protection
Wear compatible chemical-

resistant gloves (e.g., nitrile).
To prevent skin contact.

Skin and Body Protection
Wear a lab coat, long pants,

and closed-toe shoes.

To protect skin from accidental

exposure.

Respiratory Protection

A NIOSH-approved respirator

may be required for handling

larger quantities or if there is a

potential for aerosolization

outside of a fume hood.

To prevent inhalation of fine

particles.

General Hygiene

Avoid eating, drinking, or

smoking in the laboratory.

Wash hands thoroughly after

handling.

To prevent accidental

ingestion.

General Disposal Protocol for TS-021
The following is a generalized, step-by-step protocol for the disposal of small quantities of TS-
021, treating it as a hazardous chemical waste.

1. Waste Identification and Segregation:

Treat all solid TS-021 waste and any materials contaminated with it (e.g., weigh boats,

pipette tips, gloves) as hazardous chemical waste.

Do not mix TS-021 waste with other waste streams unless explicitly permitted by your

institution's EHS department.

2. Waste Collection and Labeling:
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Collect solid waste in a designated, leak-proof, and sealable container that is compatible with

the chemical.

Label the waste container clearly with "Hazardous Waste," the full chemical name ("TS-021,

(2S,4S)-4-fluoro-1-((1-hydroxy-2-methylpropan-2-yl)glycyl)pyrrolidine-2-carbonitrile

benzenesulfonate"), and the approximate quantity.

For solutions containing TS-021, collect them in a separate, sealed, and labeled container.

Do not dispose of solutions down the drain.

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, away from incompatible materials, and has secondary

containment to prevent spills.

4. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream as per your institution's

procedures.

5. Spill Management:

In case of a small spill, carefully clean the area using appropriate absorbent materials while

wearing full PPE.

Collect all spill cleanup materials in a sealed bag or container and label it as hazardous

waste for disposal.

For larger spills, evacuate the area and contact your institution's emergency response team

and EHS department immediately.

Logical Workflow for Handling and Disposal
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The following diagram illustrates the decision-making process for the safe handling and

disposal of a research chemical like TS-021 with limited safety information.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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